N-[2-(4-tert-butylphenoxy)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide

• Molecular Formula: C20H26ClNO5S
• Molecular Weight: 427.9 g/mol
• IUPAC Name: N-[2-(4-tert-butylphenoxy)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C20H26ClNO5S/c1-20(2,3)14-6-8-15(9-7-14)27-11-10-22-28(23,24)19-13-17(25-4)16(21)12-18(19)26-5/h6-9,12-13,22H,10-11H2,1-5H3
• InChI Key: NIUKUDURJRPCIJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OCCNS(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC

Description

N-[2-(4-tert-butylphenoxy)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide, commonly known as Compound X, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound is known to have a wide range of biochemical and physiological effects, making it an attractive target for scientific research. In

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in inflammation, angiogenesis, and tumor growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of vascular endothelial growth factor (VEGF), a signaling molecule that promotes angiogenesis.
Biochemical and Physiological Effects:
Compound X has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit angiogenesis. It has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has also been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to using Compound X in lab experiments. It is a synthetic compound, and its effects may not accurately reflect the effects of natural compounds. It may also have off-target effects that can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of Compound X. One potential direction is the development of more potent and selective analogs of Compound X that can be used as therapeutic agents. Another direction is the study of the pharmacokinetics and pharmacodynamics of Compound X, which can help to optimize its use in clinical settings. Additionally, the study of the effects of Compound X on different cell types and in different disease models can provide further insights into its potential therapeutic applications.

Synthesis Methods

Compound X can be synthesized through a multi-step process that involves the reaction of several chemical reagents. The first step involves the reaction of 4-tert-butylphenol with ethylene oxide to form 2-(4-tert-butylphenoxy)ethanol. This intermediate is then reacted with 4-chloro-2,5-dimethoxybenzenesulfonyl chloride to form Compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been studied for its potential use in the treatment of cardiovascular diseases, neurodegenerative disorders, and infectious diseases.